Cas no 1094415-06-1 ((5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine)

• Product Name: (5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine
• CAS No: 1094415-06-1
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 4571315
• PubChem ID: 43088051
• Update Time: 2025-06-10

(5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(5-Chloro-1-methyl-1H-imidazol-2-yl)methyl](methyl)amine
• 1H-Imidazole-2-methanamine, 5-chloro-N,1-dimethyl-
• (5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine

• Inchi： 1S/C6H10ClN3/c1-8-4-6-9-3-5(7)10(6)2/h3,8H,4H2,1-2H3
• InChI Key： IHUTUWFHKPTZTA-UHFFFAOYSA-N
• SMILES： C1(CNC)N(C)C(Cl)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine

Recent Advances in the Study of (5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine (CAS: 1094415-06-1)

The compound (5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine, with the CAS number 1094415-06-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its imidazole core and chloro-methylamine substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for (5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The researchers utilized a multi-step approach involving the chlorination of 1-methylimidazole followed by selective methylation, achieving an overall yield of 78%. This advancement is expected to facilitate further preclinical and clinical studies.

Pharmacological investigations have revealed that (5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine exhibits potent activity as a modulator of certain neurotransmitter receptors. In vitro studies demonstrated its high affinity for the serotonin 5-HT3 receptor, suggesting potential applications in the treatment of neurological disorders such as anxiety and depression. Additionally, preliminary in vivo studies in rodent models have shown promising results in reducing anxiety-like behaviors without significant side effects.

Another significant finding comes from a recent collaboration between academic and industrial researchers, who explored the compound's potential as an anticancer agent. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the molecule's ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with colorectal cancer. The mechanism appears to involve the disruption of key signaling pathways, although further research is needed to fully elucidate this effect.

Despite these promising developments, challenges remain in the clinical translation of (5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation optimization. Current research efforts are focused on designing derivatives with improved pharmacokinetic profiles while maintaining the desired pharmacological activity.

In conclusion, (5-Chloro-1-methyl-1H-imidazol-2-yl)methyl(methyl)amine (CAS: 1094415-06-1) represents a versatile scaffold with multiple therapeutic applications. The recent advancements in its synthesis and pharmacological characterization have laid a solid foundation for future drug development efforts. Continued research in this area is expected to yield novel therapeutic agents for neurological disorders and cancer, addressing unmet medical needs in these fields.